Cas no 2111619-85-1 (2-(4-Bromophenyl)thiophene-3-carboxylic acid)

• Product Name: 2-(4-Bromophenyl)thiophene-3-carboxylic acid
• CAS No: 2111619-85-1
• MF: C₁₁H₇BrO₂S
• MW: 283.141081094742
• MDL: MFCD32219843
• CID: 5613007
• PubChem ID: 97769009
• Update Time: 2025-06-28

2-(4-Bromophenyl)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)thiophene-3-carboxylic acid
• EN300-3357991
• 2111619-85-1
• 2-(4-Bromophenyl)thiophene-3-carboxylic acid

• MDL： MFCD32219843
• Inchi： 1S/C11H7BrO2S/c12-8-3-1-7(2-4-8)10-9(11(13)14)5-6-15-10/h1-6H,(H,13,14)
• InChI Key： LKEAGCAJSFAHFT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C(C(=O)O)C=CS1

Computed Properties

• Exact Mass: 281.93501g/mol
• Monoisotopic Mass: 281.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids

Additional information on 2-(4-Bromophenyl)thiophene-3-carboxylic acid

Comprehensive Overview of 2-(4-Bromophenyl)thiophene-3-carboxylic acid (CAS No. 2111619-85-1): Properties, Applications, and Industry Insights

2-(4-Bromophenyl)thiophene-3-carboxylic acid (CAS No. 2111619-85-1) is a high-value heterocyclic compound widely utilized in pharmaceutical research, material science, and organic synthesis intermediates. Its molecular structure combines a thiophene ring with a bromophenyl group, making it a versatile building block for drug discovery and functional materials. This article explores its chemical characteristics, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-assisted molecular design.

The compound’s CAS number 2111619-85-1 ensures precise identification in global chemical databases, crucial for researchers investigating structure-activity relationships (SAR). Recent studies highlight its role in developing non-linear optical materials and small-molecule inhibitors, aligning with industry demands for high-performance electronic materials and targeted therapies. Analytical techniques like HPLC purification and NMR characterization are essential for verifying its purity, a critical factor in GMP-compliant synthesis.

In pharmaceutical contexts, 2-(4-Bromophenyl)thiophene derivatives demonstrate potential as kinase inhibitors, reflecting the growing market for precision medicine. The bromine substituent facilitates further functionalization via cross-coupling reactions, a feature leveraged in combinatorial chemistry. Environmental considerations drive interest in solvent-free synthesis methods for this compound, addressing ESG (Environmental, Social, and Governance) metrics in chemical manufacturing.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable production of thiophene-based intermediates. The compound’s thermal stability (confirmed by TGA analysis) makes it suitable for high-temperature applications in polymer engineering. Patent analyses reveal increasing filings involving 2111619-85-1 for OLED materials and bioconjugation techniques, underscoring its cross-industry relevance.

Emerging trends like automated synthesis platforms and computational property prediction tools are reshaping how researchers utilize this compound. FAQs in scientific forums often address its storage conditions (recommended: -20°C under inert atmosphere) and compatibility with Pd-catalyzed reactions. As the demand for multifunctional scaffolds grows, 2-(4-Bromophenyl)thiophene-3-carboxylic acid remains a key player in advancing molecular nanotechnology and therapeutic agent development.